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Compound of Interest

Compound Name: Phenindione-d5

CAS No.: 70711-53-4

Cat. No.: B1484946

Get Quote

Executive Directive
Phenindione-d5 must be managed as an Acutely Hazardous Waste (RCRA Code P081).[1]

While deuterated internal standards are often handled in milligram quantities, the isotopic

labeling of Phenindione (2-Phenyl-1,3-indandione) does not alter its toxicological profile or its

regulatory status.[1] It remains a potent Vitamin K antagonist. This guide supersedes general

chemical hygiene plans; strict adherence to P-list waste protocols is mandatory to prevent

regulatory non-compliance and environmental contamination.

Scientific & Toxicological Context
To ensure compliance, personnel must understand the causality behind these strict protocols.

Phenindione-d5 is not merely a "chemical waste"; it is a bioactive agent designed to disrupt

hemostasis.

Mechanism of Action (The Hazard Source)
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Phenindione functions as a Vitamin K antagonist.[2][3][4][5][6] It competitively inhibits Vitamin K

epoxide reductase (VKOR).

Physiological Impact: VKOR is essential for recycling Vitamin K. Inhibition prevents the

gamma-carboxylation of glutamic acid residues on clotting factors II (Prothrombin), VII, IX,

and X.[1]

Result: Without functional clotting factors, the body loses the ability to stop bleeding.

Deuterium Effect: The substitution of five hydrogen atoms with deuterium (

) increases the molecular weight (from 222.24 to ~227.28 g/mol ) for mass spectrometry
differentiation. However, it does not significantly alter the binding affinity to VKOR or the
acute toxicity (LD50) of the molecule.

Physical & Chemical Properties Table[1]
Property

Phenindione
(Parent)

Phenindione-d5
(Isotopologue)

Relevance to
Disposal

CAS Number 83-12-5
70711-53-4 (varies by

label)

Use Parent CAS for

waste profiling if d5 is

unlisted.[1]

RCRA Code P081
P081 (via "Derived-

from" rule)

Acute Hazardous

Waste status.[1]

Solubility
Low in water; Soluble

in alkaline solutions
Identical

Requires organic

solvent or base for

decontamination.

Appearance Crystalline powder Crystalline powder

Dust hazard; requires

N95/P100 during

weighing.

Stability
Sensitive to

light/oxidation
Stable Isotope

Does not degrade

quickly in landfills;

persistent.

Regulatory Framework: The "P-List" Imperative
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The Environmental Protection Agency (EPA) classifies Phenindione as a P-listed waste (P081).

This classification triggers stricter management standards than standard laboratory solvents (F-

listed) or characteristic wastes (D-listed).[1]

The "Empty" Container Rule (40 CFR 261.7): A container that held a P-listed chemical is NOT

considered "RCRA Empty" simply by pouring out the contents.

Standard Chemical: Empty = <1 inch of residue remains.[7]

Phenindione-d5 (P081): Empty = Triple Rinsed with a suitable solvent.[8]

Warning: If you dispose of a non-rinsed Phenindione-d5 vial in the regular trash or glass bin,

the entire container volume is legally considered acute hazardous waste.

Operational Disposal Protocols
Workflow Visualization
The following diagram outlines the decision logic for segregating Phenindione-d5 waste

streams.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://m.youtube.com/watch?v=WILZdJ0ADa0
https://www.benchchem.com/product/b1484946/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-management-of-phenindione-d5
https://m.youtube.com/watch?v=sDQENU4kj38
https://www.benchchem.com/product/b1484946/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-management-of-phenindione-d5
https://www.benchchem.com/product/b1484946/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-management-of-phenindione-d5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1484946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation Source

Solid Waste
(Expired Powder, Spills)

Liquid Waste
(Stock Solutions, Effluent) Empty Vials/Containers

P-List Waste Bin
(Label: Acute Hazardous - P081)

Direct Dispose Conc. Stock (>1%)

Mixed Solvent Waste
(Trace Concentration)

Dilute LC-MS Effluent
(Check Local EHS Rules)

Perform Triple Rinse
(Suitable Solvent e.g., MeOH)

Mandatory Step

Collect Rinsate

Solvent Waste

Deface Label -> Glass Recycling
(Only after Triple Rinse)

Clean Container

Click to download full resolution via product page

Figure 1: Decision tree for P-listed waste segregation.[1] Note that rinsates from cleaning must

be captured as hazardous waste.[1]

Protocol A: Solid Waste (Pure Substance)
Applicability: Expired standards, weighing boat residues, spill cleanup materials.[1]

Segregation: Do not mix with general lab trash.
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Container: Use a wide-mouth HDPE jar labeled "Acute Hazardous Waste - Solid."

Labeling: Must explicitly state "Phenindione-d5" and "P081."

Deactivation: Do not attempt to chemically deactivate in the lab; send for incineration.

Protocol B: Liquid Waste (Stock Solutions & Rinsates)
Applicability: High-concentration stock solutions (>100 ppm) and triple-rinse solvents.

Solvent Selection: Phenindione is soluble in methanol or acetonitrile. Use these for rinsing.

[7][8]

Collection: Pour all stock solutions and the first three rinses of any container into a dedicated

waste carboy.

Labeling: "Flammable, Toxic, P-Listed Waste (P081)."

Protocol C: "Empty" Vials (The Triple Rinse Procedure)
Applicability: Original glass vials from the manufacturer.

Add Solvent: Add Methanol or Acetonitrile to the vial (approx. 10-20% volume).

Agitate: Cap and vortex/shake vigorously for 30 seconds to solubilize residues.

Decant: Pour solvent into the P-Listed Liquid Waste container (Protocol B).

Repeat: Perform steps 1-3 two more times (Total 3 rinses).

Final Step: Deface the label on the vial. The vial is now "RCRA Empty" and can be placed in

standard laboratory glass disposal.

Emergency Response & Decontamination
In the event of a spill involving Phenindione-d5 powder:

PPE Upgrade: Wear double nitrile gloves, lab coat, and respiratory protection (N95

minimum, P100 preferred) to prevent inhalation of dust.[1]
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Containment: Cover the spill with a damp paper towel (methanol-dampened) to prevent dust

generation.

Cleanup: Wipe the area thoroughly.

Disposal: All paper towels, gloves, and debris used in cleanup must be disposed of as P081

Solid Waste (Protocol A).[1] Do not throw spill debris in the trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://m.youtube.com/watch?v=sDQENU4kj38
https://pubs.acs.org/doi/10.1021/acs.analchem.5c05191
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://resolvemass.ca/deuterated-internal-standards/
https://cdn.caymanchem.com/cdn/msds/30060m.pdf
https://m.youtube.com/watch?v=QmQk1oboPBQ
https://www.youtube.com/watch?v=uFLr3nspbps
https://www.benchchem.com/product/b1484946/docs#operational-guide-safe-disposal-and-management-of-phenindione-d5
https://www.benchchem.com/product/b1484946/docs#operational-guide-safe-disposal-and-management-of-phenindione-d5
https://www.benchchem.com/product/b1484946/docs#operational-guide-safe-disposal-and-management-of-phenindione-d5
https://www.benchchem.com/product/b1484946/docs#operational-guide-safe-disposal-and-management-of-phenindione-d5
https://www.benchchem.com/product/b1484946?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1484946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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